2,4,9-Trimethylbenzo[b][1,8]naphthyridin-5-amine

• IUPAC Name: 2,4,9-trimethylbenzo[b][1,8]naphthyridin-5-amine
• InChI: InChI=1S/C15H15N3/c1-8-5-4-6-11-13(16)12-9(2)7-10(3)17-15(12)18-14(8)11/h4-7H,1-3H3,(H2,16,17,18)
• InChI Key: WRUVTYDQVPMYDZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)C(=C3C(=CC(=NC3=N2)C)C)N
• Molecular Formula: C15H15N3
• DSSTOX Substance ID: DTXSID00351367
• Molecular Weight: 237.30 g/mol
• CAS RN: 510721-85-4

Description

2,4,9-Trimethylbenzo[b][1,8]naphthyridin-5-amine is a compound that has been studied for its potential use in inhibiting the cleavage of AP sites in SF767 glioblastoma cells and in vitro in whole cell extracts.

Synthesis Analysis

The synthesis of 2,4,9-Trimethylbenzo[b][1,8]naphthyridin-5-amine is not widely documented. Sigma-Aldrich provides this product to early discovery researchers as part of a collection of rare and unique chemicals.

Molecular Structure Analysis

The molecular formula of 2,4,9-Trimethylbenzo[b][1,8]naphthyridin-5-amine is C15H15N3. The average mass is 237.300 Da and the monoisotopic mass is 237.126602 Da.

Physical And Chemical Properties Analysis

The compound has a density of 1.2±0.1 g/cm3, a boiling point of 451.0±40.0 °C at 760 mmHg, and a vapour pressure of 0.0±1.1 mmHg at 25°C. It has an enthalpy of vaporization of 71.0±3.0 kJ/mol and a flash point of 257.1±14.5 °C. The index of refraction is 1.717, and it has a molar refractivity of 76.8±0.3 cm3.

Scientific Research Applications

DNA Repair Inhibition

One of the known applications of 2,4,9-Trimethylbenzo[b][1,8]naphthyridin-5-amine is as an inhibitor for the enzyme Apurinic/Apyrimidinic Endonuclease 1 (APE1), which plays a crucial role in the DNA base excision repair pathway. .

Environmental Science

Lastly, understanding how compounds like AR03 interact with environmental factors could inform assessments of environmental toxicity and contribute to the development of safer chemicals.

Journal of Pharmacology and Experimental Therapeutics

Mechanism of Action

Target of Action

The primary target of 2,4,9-Trimethylbenzo[b][1,8]naphthyridin-5-amine is the Apurinic/Apyrimidinic Endonuclease 1 (Ape1) . Ape1 is a crucial enzyme involved in the DNA base excision repair pathway, which is responsible for repairing damaged DNA bases.

Mode of Action

2,4,9-Trimethylbenzo[b][1,8]naphthyridin-5-amine, also known as Ape1 repair inhibitor 03 (AR03) , inhibits the action of Ape1 . It prevents Ape1 from cleaving apurinic/apyrimidinic (AP) sites in DNA, which are common intermediates in the base excision repair pathway .

Biochemical Pathways

By inhibiting Ape1, AR03 disrupts the DNA base excision repair pathway . This pathway is responsible for repairing damaged DNA bases, which can occur due to various factors such as oxidative stress, ionizing radiation, and exposure to certain chemicals . The disruption of this pathway can lead to the accumulation of DNA damage, potentially leading to cell death or the initiation of cancer.

Result of Action

The inhibition of Ape1 by AR03 can lead to the accumulation of DNA damage, as the base excision repair pathway is disrupted . This can result in cell death, making AR03 a potential therapeutic agent for cancer treatment .